3-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2,5-dione
Description
The compound “3-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2,5-dione” is a chemical compound with a molecular weight of 212.17 . It is a derivative of pyrrole, which is a five-membered aromatic heterocycle . The compound contains a trifluoromethyl group (-CF3), which is a common functional group in medicinal chemistry due to its ability to modify the physicochemical properties of drug molecules .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic methods such as FT-IR, 1H NMR, and 13C NMR . These methods provide information about the functional groups present in the molecule and their spatial arrangement.Properties
CAS No. |
863679-32-7 |
---|---|
Molecular Formula |
C11H6F3NO2 |
Molecular Weight |
241.17 g/mol |
IUPAC Name |
3-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione |
InChI |
InChI=1S/C11H6F3NO2/c12-11(13,14)7-3-1-6(2-4-7)8-5-9(16)15-10(8)17/h1-5H,(H,15,16,17) |
InChI Key |
NCEGIWIYCGJXAY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)NC2=O)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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